Cas no 89027-57-6 (Phenol, 4-(4-hexylbicyclo[2.2.2]oct-1-yl)-)

Phenol, 4-(4-hexylbicyclo[2.2.2]oct-1-yl)- structure
89027-57-6 structure
Product Name:Phenol, 4-(4-hexylbicyclo[2.2.2]oct-1-yl)-
CAS No:89027-57-6
MF:C20H30O
MW:286.451606273651
CID:615392
PubChem ID:71321575
Update Time:2025-04-19

Phenol, 4-(4-hexylbicyclo[2.2.2]oct-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(4-hexylbicyclo[2.2.2]oct-1-yl)-
    • 4-(1-hexyl-4-bicyclo[2.2.2]octanyl)phenol
    • 4-(4-Hexylbicyclo[2.2.2]octan-1-yl)phenol
    • DTXSID10751379
    • 89027-57-6
    • Inchi: 1S/C20H30O/c1-2-3-4-5-10-19-11-14-20(15-12-19,16-13-19)17-6-8-18(21)9-7-17/h6-9,21H,2-5,10-16H2,1H3
    • InChI Key: MJUKLKNKBOFXTI-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C12CCC(CCCCCC)(CC1)CC2

Computed Properties

  • Exact Mass: 286.229665576g/mol
  • Monoisotopic Mass: 286.229665576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 20.2Ų
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